Cas no 2138188-60-8 (2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid)

• Product Name: 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid
• CAS No: 2138188-60-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5848849
• PubChem ID: 165836991
• Update Time: 2025-10-30

2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid
• EN300-1165791
• 2138188-60-8

• Inchi： 1S/C10H14N2O3/c1-2-12-7-11-6-8(12)10(9(13)14)4-3-5-15-10/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： AQOVVRMEAMKKCL-UHFFFAOYSA-N
• SMILES： O1CCCC1(C(=O)O)C1=CN=CN1CC

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid

Introduction to 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid (CAS No. 2138188-60-8)

2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid, identified by the chemical abstracts service number 2138188-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a oxolane core conjugated with an ethyl-imidazole moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The combination of these heterocyclic systems not only imparts distinct electronic and steric properties but also opens up avenues for exploring novel chemical interactions and biological activities.

The oxolane ring, a five-membered ether-containing heterocycle, is known for its stability and versatility in forming complex architectures. Its incorporation into the molecular scaffold of 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation. Meanwhile, the ethyl-imidazole segment introduces basicity and hydrogen bonding capabilities, which are crucial for modulating interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of imidazole derivatives due to their wide range of biological activities. The ethyl-imidazole moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and ion channels. For instance, studies have demonstrated that imidazole-based compounds can interact with metal ions, leading to the development of potential therapeutic agents for neurological disorders and metalloproteinase inhibition. The presence of the ethyl group further fine-tunes these interactions, providing a balance between binding affinity and selectivity.

The carboxylic acid functionality at the second position of the oxolane ring adds another layer of reactivity to the molecule. This group can participate in various chemical transformations, including esterification, amidation, and coordination with metal ions, making it a versatile handle for further derivatization. Such modifications are essential for optimizing pharmacokinetic properties and enhancing target engagement. Moreover, the carboxylic acid group can serve as an anchor for peptide mimetics or other biomimetic strategies, expanding the compound's utility in drug design.

From a synthetic perspective, 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid represents an intriguing building block for constructing more complex molecules. The oxolane ring can be accessed through various synthetic pathways, including cycloaddition reactions and ring-forming processes involving epoxides or ketones. The introduction of the ethyl-imidazole segment can be achieved through nucleophilic substitution or condensation reactions with appropriate precursors. These synthetic strategies not only highlight the compound's accessibility but also underscore its potential as a starting material for library synthesis and high-throughput screening.

Recent advances in computational chemistry have further illuminated the structural features of 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid. Molecular modeling studies have revealed that this compound adopts a conformation that optimizes interactions with biological targets while maintaining solubility in aqueous environments. Such insights are invaluable for guiding medicinal chemistry efforts aimed at improving potency and reducing off-target effects. Additionally, computational techniques have been used to predict metabolic pathways and potential degradation products, providing critical data for assessing safety profiles.

The biological activity of 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid has been explored in several preclinical studies. Notably, preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes involved in inflammation and pain signaling. The dual presence of the imidazole and carboxylic acid groups appears to synergistically enhance binding affinity to these targets, leading to promising pharmacological effects. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

Moreover, the structural motif of this compound has inspired analog design efforts aimed at improving efficacy while minimizing side effects. By systematically modifying key functional groups such as the ethyl-imidazole segment or the carboxylic acid moiety, researchers can fine-tune physicochemical properties like solubility, permeability, and metabolic stability. Such iterative optimization processes are fundamental to developing next-generation pharmaceuticals with improved patient outcomes.

The role of 2-(1-ethyl-1H-imidazol-5-yl)oxolane-2-carboxylic acid in interdisciplinary research is also noteworthy. Its unique combination of structural features makes it a valuable tool for studying molecular recognition phenomena across chemistry, biology, and materials science. For instance, its ability to form stable complexes with metal ions has implications for catalysis and nanotechnology applications beyond traditional pharmaceutical contexts.

In conclusion,2-(1-et hyl - 1 H - im idaz ol - 5 - yl ) ox o la ne - 2 - car box y lic ac id ( CAS No . 2138188 - 60 - 8 ) stands out as a multifaceted compound with significant potential in pharmaceutical research . Its structural elegance , combined with its demonstrated biological activity , positions it as a cornerstone molecule for future drug discovery initiatives . As research progresses , further exploration into its synthetic applications , pharmacological effects , and industrial relevance will undoubtedly expand its impact across multiple scientific domains .